Cas no 823796-28-7 (Phenol, 2-[5-(4,5-dihydro-2-oxazolyl)-4-(dimethylamino)-2-pyrimidinyl]-)

• Product Name: Phenol, 2-[5-(4,5-dihydro-2-oxazolyl)-4-(dimethylamino)-2-pyrimidinyl]-
• CAS No: 823796-28-7
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 692961
• PubChem ID: 136173970
• Update Time: 2025-04-19

Phenol, 2-[5-(4,5-dihydro-2-oxazolyl)-4-(dimethylamino)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[5-(4,5-dihydro-2-oxazolyl)-4-(dimethylamino)-2-pyrimidinyl]-
• 6-[5-(4,5-dihydro-1,3-oxazol-2-yl)-6-(dimethylamino)-1H-pyrimidin-2-ylidene]cyclohexa-2,4-dien-1-one
• DTXSID70744020
• 823796-28-7
• 6-[5-(4,5-Dihydro-1,3-oxazol-2-yl)-6-(dimethylamino)pyrimidin-2(1H)-ylidene]cyclohexa-2,4-dien-1-one
• SCHEMBL12929832

• Inchi： 1S/C15H16N4O2/c1-19(2)14-11(15-16-7-8-21-15)9-17-13(18-14)10-5-3-4-6-12(10)20/h3-6,9,20H,7-8H2,1-2H3
• InChI Key： XAWBKTQDDVSOQV-UHFFFAOYSA-N
• SMILES： O1CCN=C1C1=CN=C(C2C=CC=CC=2O)N=C1N(C)C

Computed Properties

• Exact Mass: 284.12732577g/mol
• Monoisotopic Mass: 284.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.8Ų